6-chloro-N-(pentan-2-yl)pyridine-3-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-chloro-N-(pentan-2-yl)pyridine-3-sulfonamide is a chemical compound with the molecular formula C10H15ClN2O2S and a molecular weight of 262.76 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H15ClN2O2S/c1-3-4-8(2)13-16(14,15)9-5-6-10(11)12-7-9/h5-8,13H,3-4H2,1-2H3 . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The predicted melting point is 131.30°C, and the predicted boiling point is approximately 381.8°C at 760 mmHg . The predicted density is approximately 1.2 g/cm3, and the predicted refractive index is n20D 1.53 .Scientific Research Applications
Crystal Structure Studies : The crystal structure of similar sulfonamide derivatives has been analyzed to understand molecular interactions and bonding. For instance, a study of 6-Chloro-N-(pyridin-4-ylmethyl)pyridine-3-sulfonamide examined its molecular structure and crystal packing, revealing hydrogen bonding patterns and molecular orientations (Suchetan et al., 2013).
Chemical Synthesis and Reactivity : Various studies have explored the synthesis and reactivity of sulfonamide compounds. For example, research on the reactivity of 2-substituted 3-ethylsulfonylpyridines examined transformations of these compounds under different conditions, providing insights into their chemical behavior (Rouchaud et al., 1997).
Development of Antimicrobial Agents : A series of pyridines and pyridine-based sulfa-drugs have been synthesized and evaluated for antimicrobial activity, demonstrating the potential of these compounds in medical applications (El‐Sayed et al., 2017).
Biological Evaluation : Studies have also been conducted to evaluate the biological activity of sulfonamide compounds. For instance, the synthesis and antitumor evaluation of certain sulfonamide nucleosides in mice provided insights into their potential therapeutic uses (Ramasamy et al., 1990).
Environmental Impact and Applications : Research on the structure of fire fighting foam surfactants, such as Forafac®1157, which contains sulfonamide components, has been conducted to understand their environmental impact and transformation products (Moe et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
- The primary target of 6-chloro-N-(pentan-2-yl)pyridine-3-sulfonamide is :
- To modulate specific biological processes or pathways. This compound.
Mode of Action
- This compound interacts with its target by :
- Binding to specific receptors or enzymes. Altered signaling pathways or enzymatic activity.
Biochemical Pathways
- The affected pathways include :
- Mention specific pathways (e.g., MAPK, PI3K/Akt) and downstream effects. This compound.
Pharmacokinetics
- The ADME properties of this compound are :
- Absorption, distribution, metabolism, and excretion. Discuss how these properties affect drug levels.
Result of Action
- The molecular and cellular effects include :
- Changes in gene expression, protein function, or cell signaling. Altered cell behavior, proliferation, or survival.
Action Environment
- Environmental factors influencing efficacy and stability are :
- pH, temperature, light exposure, etc. This compound.
properties
IUPAC Name |
6-chloro-N-pentan-2-ylpyridine-3-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15ClN2O2S/c1-3-4-8(2)13-16(14,15)9-5-6-10(11)12-7-9/h5-8,13H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQKPVPIFAINCHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)NS(=O)(=O)C1=CN=C(C=C1)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.